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Compound of Interest

Compound Name: Erybraedin E

Cat. No.: B15185409 Get Quote

An Objective Guide for Researchers and Drug Development Professionals

In the landscape of natural compounds with therapeutic potential, Erybraedin E and

resveratrol have emerged as subjects of scientific inquiry. Both are polyphenolic compounds,

yet they belong to different structural classes—Erybraedin E is a pterocarpan, while

resveratrol is a stilbenoid. This guide provides a comparative overview of their mechanisms of

action, drawing upon available experimental data to inform researchers, scientists, and drug

development professionals.

Disclaimer: Direct experimental data on the mechanism of action of Erybraedin E is currently

limited. The information presented herein for Erybraedin E is largely inferred from studies on

structurally related pterocarpans, namely Erybraedin A and Erybraedin C. This comparison

should therefore be interpreted with this consideration.

Quantitative Data Summary
The following table summarizes the available quantitative data for Erybraedin C and

resveratrol, providing a glimpse into their relative potencies in different cancer cell lines.
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Compound Cell Line Assay
Measureme
nt

Value Reference

Erybraedin C

HT29 (colon

adenocarcino

ma)

Cytotoxicity LD50 1.94 µg/mL [1]

LoVo (colon

adenocarcino

ma)

Cytotoxicity LD50 1.73 µg/mL [1]

Resveratrol

MCF-7

(breast

cancer)

MTT Assay IC50 51.18 µM [2]

HepG2 (liver

cancer)
MTT Assay IC50 57.4 µM [2]

Seg-1, HCE7,

SW480,

MCF7, HL60

Growth

Inhibition
IC50 70-150 µM [3]

HeLa, MDA-

MB-231

Growth

Inhibition
IC50 200-250 µM

MCF-7, SiHa,

A549

Growth

Inhibition
IC50 400-500 µM

MDA-MB-231 MTT Assay IC50 144 µM [4]

Mechanism of Action
Erybraedin E (Inferred)
Based on studies of its analogs, Erybraedin E is postulated to exert its biological effects

through the inhibition of key signaling pathways involved in cancer cell proliferation, survival,

and metastasis.

Inhibition of Src Kinase: Drawing parallels with Erybraedin A, Erybraedin E may act as a

potential inhibitor of Src, a non-receptor tyrosine kinase.[5] Inhibition of Src would
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consequently block the activation of its downstream effectors, including Focal Adhesion

Kinase (FAK) and Akt, which are crucial for cell adhesion, migration, and survival.[5]

Induction of Apoptosis: Similar to Erybraedin C, Erybraedin E might induce programmed cell

death, or apoptosis, in cancer cells. The proposed mechanism for Erybraedin C involves

acting as a topoisomerase II poison, which leads to DNA damage and subsequent apoptosis.

[1]

Resveratrol
Resveratrol is a well-studied compound with a multifaceted mechanism of action, primarily

revolving around its antioxidant and anti-inflammatory properties. It modulates a wide array of

signaling pathways.[6][7][8]

Activation of AMPK and SIRT1: Resveratrol is known to activate AMP-activated protein

kinase (AMPK) and Sirtuin 1 (SIRT1).[6][7] This activation plays a central role in its beneficial

effects, including improved mitochondrial function and regulation of cellular metabolism.[6]

Modulation of Nrf2 and Antioxidant Response: Resveratrol enhances the nuclear

translocation of Nuclear factor erythroid 2-related factor 2 (Nrf2), a key transcription factor

that regulates the expression of antioxidant enzymes. This leads to a reduction in oxidative

stress.[7][9]

Inhibition of NF-κB and Inflammation: Resveratrol can suppress the activation of Nuclear

Factor-kappa B (NF-κB), a pivotal regulator of inflammatory responses.[10] This inhibition

leads to a decrease in the production of pro-inflammatory cytokines.

Induction of Apoptosis and Cell Cycle Arrest: In various cancer cell lines, resveratrol has

been shown to induce apoptosis and cause cell cycle arrest at different phases.[3][8]

Signaling Pathway Diagrams
The following diagrams, generated using Graphviz, visualize the proposed signaling pathways

for Erybraedin E (inferred) and the established pathways for resveratrol.
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Caption: Inferred signaling pathway for Erybraedin E.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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